Cas no 34328-47-7 (4-Bromo-3-(trifluoromethyl)benzaldehyde)

4-Bromo-3-(trifluoromethyl)benzaldehyde is a versatile aromatic aldehyde featuring both bromo and trifluoromethyl substituents on the benzene ring. This compound is widely used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive aldehyde group and electron-withdrawing substituents. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in drug development. The bromo substituent further allows for selective functionalization via cross-coupling reactions. Its well-defined structure and high purity ensure consistent performance in synthetic pathways, making it a reliable building block for complex molecule construction.
4-Bromo-3-(trifluoromethyl)benzaldehyde structure
34328-47-7 structure
Product Name:4-Bromo-3-(trifluoromethyl)benzaldehyde
CAS No:34328-47-7
MF:C8H4BrF3O
MW:253.015972137451
MDL:MFCD08059130
CID:294765
PubChem ID:12187220
Update Time:2025-10-29

4-Bromo-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-(trifluoromethyl)benzaldehyde
    • 4-BROMO-3-TRIFLUOROMETHYL-BENZALDEHYDE
    • Benzaldehyde,4-bromo-3-(trifluoromethyl)-
    • 2-Bromo-5-formylbenzotrifluoride
    • 3-Trifluor-4-brombenzaldehyd
    • 4-dibromo-3-(trifluoromethyl)benzaldehyde
    • PC5738
    • Benzaldehyde, 4-bromo-3-(trifluoromethyl)-
    • 4-BROMO-3-(TRIFLOROMETHYL)BENZALDEHYDE
    • JPNOSHZBKVMMSB-UHFFFAOYSA-N
    • SBB101190
    • CL9171
    • CM11866
    • AS05544
    • AM61460
    • ST2411194
    • AB0024337
    • W5583
    • DTXSID10479682
    • EN300-1725332
    • 34328-47-7
    • 4-Bromo-3-(trifluoromethyl)benzaldehyde, AldrichCPR
    • FT-0746419
    • SY025162
    • AKOS015888485
    • SCHEMBL5546389
    • Z1269170025
    • CS-W022099
    • MFCD08059130
    • PS-7447
    • DB-068968
    • MDL： MFCD08059130
    • Inchi： 1S/C8H4BrF3O/c9-7-2-1-5(4-13)3-6(7)8(10,11)12/h1-4H
    • InChI Key： JPNOSHZBKVMMSB-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C=O)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 251.94000
  • Monoisotopic Mass: 251.94
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.677
  • Melting Point: 51-54 ºC
  • Boiling Point: 237 ºC
  • Flash Point: 97
  • Refractive Index: 1.518
  • PSA: 17.07000
  • LogP: 3.28040
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Bromo-3-(trifluoromethyl)benzaldehyde Security Information

4-Bromo-3-(trifluoromethyl)benzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

4-Bromo-3-(trifluoromethyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 98%
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 34328-47-7 98%
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Chemenu
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 34328-47-7 95+%
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Chemenu
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Chemenu
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Alichem
A014000070-250mg
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Alichem
A014000070-500mg
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 97%
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Alichem
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